3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one
Overview
Description
3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one (DFPAP) is an organic compound that has been studied extensively in recent years due to its unique properties and potential applications. It is a heterocyclic compound composed of a nitrogen atom, two fluorine atoms, a carbon atom, and a phenyl group. It has been used in a variety of scientific research applications, ranging from biochemical and physiological studies to drug development and synthetic organic chemistry.
Scientific Research Applications
3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one has been used in a variety of scientific research applications, including drug development, biochemical and physiological studies, and synthetic organic chemistry. It has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied for its potential to act as an inhibitor of the enzyme dihydrofolate reductase, which is involved in the metabolism of folic acid. Additionally, 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one has been studied for its potential to act as a modulator of the calcium-activated potassium channel, which is involved in the regulation of cell membrane potential.
Mechanism of Action
The exact mechanism of action of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one is still not fully understood. However, it is thought to act as an inhibitor of the enzyme acetylcholinesterase by binding to its active site and preventing the breakdown of acetylcholine. Additionally, it is thought to act as an inhibitor of the enzyme dihydrofolate reductase by binding to its active site and preventing the reduction of dihydrofolate to tetrahydrofolate. Finally, it is thought to act as a modulator of the calcium-activated potassium channel by binding to its active site and altering its conformation, which in turn affects the flow of ions through the channel.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one have been studied extensively. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can result in increased memory and learning, as well as improved cognitive function. Additionally, 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one has been found to inhibit the enzyme dihydrofolate reductase, which is involved in the metabolism of folic acid. This inhibition can lead to an increase in folic acid levels, which can result in improved cellular health and metabolic function. Finally, 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one has been found to modulate the calcium-activated potassium channel, which is involved in the regulation of cell membrane potential. This modulation can result in improved cellular signaling, as well as improved cellular function.
Advantages and Limitations for Lab Experiments
The use of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one in lab experiments has several advantages and limitations. One of the main advantages of using 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one is that it is relatively easy to synthesize and is available commercially. Additionally, it has a relatively low toxicity and can be used in a variety of experiments. However, it is important to note that 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one is not water soluble and can be difficult to work with in aqueous solutions. Additionally, it is not as stable as some other compounds and can degrade over time.
Future Directions
There are several potential future directions for the use of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one in scientific research. One potential direction is to further study its mechanism of action and biochemical and physiological effects. Additionally, further research could be done to explore its potential uses in drug development and synthetic organic chemistry. Additionally, further research could be done to explore its potential uses in the treatment of neurological disorders, such as Alzheimer’s disease. Finally, further research could be done to explore its potential uses in the treatment of cancer.
Synthesis Methods
3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one can be synthesized through a variety of methods, including the reductive amination of 4-methoxyphenylacetone and 3,3-difluorophenylazetidin-2-one. This reaction is catalyzed by a strong reducing agent, such as sodium borohydride, and produces a high yield of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one. Other methods of synthesis include the reaction of 3,3-difluorophenylazetidin-2-one with 4-methoxyphenylacetone in the presence of a strong base, such as potassium carbonate, and the reaction of 4-methoxyphenylacetone with 3,3-difluorophenylazetidin-2-one in the presence of a strong acid, such as hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one involves the reaction of 4-methoxybenzaldehyde with ethyl 3,3-difluoro-4-phenylazetidine-2-carboxylate, followed by cyclization and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl 3,3-difluoro-4-phenylazetidine-2-carboxylate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: React 4-methoxybenzaldehyde with ethyl 3,3-difluoro-4-phenylazetidine-2-carboxylate in the presence of sodium hydroxide to yield the corresponding azetidinone intermediate.", "Step 2: Cyclize the azetidinone intermediate by adding hydrochloric acid and heating the mixture to yield the cyclized product.", "Step 3: Hydrolyze the cyclized product by adding sodium hydroxide and water to the mixture, followed by extraction with ethyl acetate to yield the final product." ] } | |
CAS RN |
171251-50-6 |
Product Name |
3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one |
Molecular Formula |
C16H13F2NO2 |
Molecular Weight |
289.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,3-difluoro-4-(furan-2-yl)-1-[(4-methoxyphenyl)methyl]azetidin-2-one](/img/structure/B6169185.png)